N-(Azepane-1-carbonyl)-L-leucyl-D-tryptophyl-D-alanyl-beta-alanyl-L-tyrosyl-D-phenylalanine

• IUPAC Name: (2R)-2-[[(2S)-2-[3-[[(2R)-2-[[(2R)-2-[[(2S)-2-(azepane-1-carbonylamino)-4-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]propanoyl]amino]propanoylamino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C48H62N8O9/c1-30(2)25-38(55-48(65)56-23-11-4-5-12-24-56)45(61)53-40(28-34-29-50-37-16-10-9-15-36(34)37)44(60)51-31(3)43(59)49-22-21-42(58)52-39(26-33-17-19-35(57)20-18-33)46(62)54-41(47(63)64)27-32-13-7-6-8-14-32/h6-10,13-20,29-31,38-41,50,57H,4-5,11-12,21-28H2,1-3H3,(H,49,59)(H,51,60)(H,52,58)(H,53,61)(H,54,62)(H,55,65)(H,63,64)/t31-,38+,39+,40-,41-/m1/s1
• InChI Key: QVTBFVFPWXEIOX-VYAQOJDXSA-N
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)NC(C)C(=O)NCCC(=O)NC(CC3=CC=C(C=C3)O)C(=O)NC(CC4=CC=CC=C4)C(=O)O)NC(=O)N5CCCCCC5
• Isomeric SMILES: C[C@H](C(=O)NCCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@H](CC2=CC=CC=C2)C(=O)O)NC(=O)[C@@H](CC3=CNC4=CC=CC=C43)NC(=O)[C@H](CC(C)C)NC(=O)N5CCCCCC5
• Molecular Formula: C48H62N8O9
• DSSTOX Substance ID: DTXSID00745626
• Molecular Weight: 895.1 g/mol
• CAS RN: 152847-08-0

Description

This compound is a peptide, which is a type of molecule made up of a chain of amino acids. The amino acids in this peptide include leucine, tryptophan, alanine, tyrosine, and phenylalanine. The peptide is also modified with an azepane-1-carbonyl group.

Synthesis Analysis

The synthesis of such a peptide would likely involve standard peptide synthesis techniques, such as solid-phase peptide synthesis. This involves sequentially adding protected amino acids to a growing peptide chain, then removing the protecting groups once the peptide is complete.

Molecular Structure Analysis

The molecular structure of this peptide would be determined by the sequence of its amino acids and any modifications, such as the azepane-1-carbonyl group. Each amino acid has a specific structure and properties that would contribute to the overall structure of the peptide.

Chemical Reactions Analysis

Peptides can participate in a variety of chemical reactions, many of which are catalyzed by enzymes. These can include reactions that modify the peptide, such as phosphorylation or glycosylation, or reactions that break down the peptide, such as proteolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a peptide depend on its specific sequence and structure. These can include properties such as solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of a peptide depends on its specific sequence and structure. Many peptides act as signaling molecules, binding to specific receptors on cells and triggering a response.

Safety and Hazards

The safety and hazards associated with a peptide would depend on its specific sequence and structure. Some peptides are toxic, while others are harmless. It’s always important to handle peptides with care and use appropriate safety measures.